2-(4-bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide

• Molecular Formula: C16H14BrN3O
• Molecular Weight: 344.21 g/mol
• IUPAC Name: 2-(4-bromoindol-1-yl)-N-(6-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C16H14BrN3O/c1-11-4-2-7-15(18-11)19-16(21)10-20-9-8-12-13(17)5-3-6-14(12)20/h2-9H,10H2,1H3,(H,18,19,21)
• InChI Key: GXJXCPCKYOHUMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CN2C=CC3=C2C=CC=C3Br

Description

2-(4-Bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide is a brominated indole-acetamide hybrid compound. Its structure features a 4-bromo-substituted indole moiety linked via an acetamide bridge to a 6-methylpyridin-2-yl group. The bromine atom at the indole 4-position likely enhances steric and electronic interactions with biological targets, while the 6-methylpyridine substituent may influence solubility and binding affinity. However, the provided evidence lacks specific synthetic protocols or biological data for this compound, necessitating comparisons with structurally similar analogs.

Biological Activity

2-(4-bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide is a synthetic compound that combines an indole moiety with a pyridine derivative. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and infectious disease treatment. The presence of a brominated indole ring and a methyl-substituted pyridine enhances its pharmacological properties.

Chemical Structure and Properties

The molecular formula of 2-(4-bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide is CHBrNO. Its structure can be depicted as follows:

$$\text{Structure }\text{C}_\text{14}\text{H}_\text{13}\text{Br}\text{N}_\text{3}\text{O}$$

This compound's unique combination of functional groups contributes to its diverse biological activities.

Anticancer Activity

Preliminary studies indicate that 2-(4-bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide exhibits significant anticancer properties. Research has shown that it may inhibit the growth of various cancer cell lines, including breast cancer (MCF-7) and lung cancer cells. The compound's mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, particularly in the S phase, which is indicative of its potential as an anticancer agent .

Case Study: MCF-7 Cell Line
In a study evaluating the effects on MCF-7 cells, treatment with this compound resulted in:

• IC50 Value : 225 µM
• LDH Release : Increased levels indicating cytotoxicity.

These findings suggest that the compound effectively inhibits cell proliferation and induces cell death in breast cancer cells .

Antibacterial Activity

The compound has also demonstrated antibacterial properties against several strains, including E. faecalis, P. aeruginosa, and K. pneumoniae. The minimum inhibitory concentration (MIC) values ranged from 40 to 50 µg/mL, showing comparable efficacy to standard antibiotics like ceftriaxone .

Inhibition Zone Diameter

Bacterial Strain	Inhibition Zone (mm)
E. faecalis	29
P. aeruginosa	24
S. typhi	30
K. pneumoniae	19

These results underline the compound's potential as a lead candidate for developing new antibacterial agents .

Anti-inflammatory Activity

Research indicates that this compound may possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as IL-6 and TNF-α. In vitro studies have shown that at concentrations of 10 µg/mL, it significantly reduces the levels of these cytokines compared to control treatments .

Comparative Analysis with Similar Compounds

The biological activity of 2-(4-bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide can be compared with structurally similar compounds:

Compound Name	Structure Highlights	Unique Features
N-(6-methylpyridin-2-yl)-2-(3-tosyl-1H-indol-1-yl)acetamide	Contains tosyl group	Enhanced reactivity due to tosyl group
N-(6-Bromo-4-methylpyridin-2-YL)acetamide	Brominated pyridine	Different substitution pattern on pyridine
N-(6-methylpyridin-2-yl)-2-(3-sulfonyl-1H-indol-1-yl)acetamide	Contains sulfonyl group	Distinct reactivity profile due to sulfonyl

This table illustrates how the unique combination of brominated indole and methyl-pyridine components in our target compound may provide distinct biological activities not found in similar compounds .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and synthetic features of 2-(4-bromo-1H-indol-1-yl)-N-(6-methylpyridin-2-yl)acetamide and related compounds:

Compound Name	Core Structure	Substituents on Indole	Acetamide Substituent	Synthesis Method (if available)	Reference
Target Compound	Indole-acetamide	4-Bromo	6-Methylpyridin-2-yl	Not explicitly described in evidence
2-(6-Bromo-1H-indol-1-yl)-N-(1,3-thiazol-2-yl)acetamide	Indole-acetamide	6-Bromo	1,3-Thiazol-2-yl	Not specified
N-(4-Methylpyridin-2-yl)-2-(4,6-dimethylpyrimidin-2-ylsulfanyl)acetamide	Pyrimidine-acetamide	N/A	4-Methylpyridin-2-yl	Reaction of 2-thio-pyrimidine with chloroacetamide derivative
N-(1,3-Benzothiazol-2-yl)acetamide	Benzothiazole-acetamide	N/A	1,3-Benzothiazol-2-yl	Crystallization from ethanol

Key Observations:

Position of Bromine on Indole: The target compound’s 4-bromo substituent (vs. 6-bromo in ) may alter electronic properties and steric interactions.

Heterocyclic Substituents :

• The 6-methylpyridin-2-yl group in the target compound contrasts with thiazole () or benzothiazole () moieties in analogs. Pyridine derivatives often exhibit improved solubility compared to sulfur-containing heterocycles.
• In N-(4-methylpyridin-2-yl)-2-(4,6-dimethylpyrimidin-2-ylsulfanyl)acetamide (), the pyrimidine-sulfanyl group introduces hydrogen-bonding capabilities, which are absent in the target compound.